molecular formula C17H16N2O B5780466 5-(4-methylbenzyl)-3-(3-methylphenyl)-1,2,4-oxadiazole

5-(4-methylbenzyl)-3-(3-methylphenyl)-1,2,4-oxadiazole

Cat. No. B5780466
M. Wt: 264.32 g/mol
InChI Key: USAMOGQFYDZGQP-UHFFFAOYSA-N
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Description

5-(4-methylbenzyl)-3-(3-methylphenyl)-1,2,4-oxadiazole, also known as MOXD, is a compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. MOXD belongs to the class of heterocyclic compounds and has a molecular formula of C18H16N2O.

Mechanism of Action

The mechanism of action of 5-(4-methylbenzyl)-3-(3-methylphenyl)-1,2,4-oxadiazole is not fully understood, but it is believed to involve the interaction of the compound with specific targets in cells. This compound has been shown to have a high affinity for DNA, and it is thought to interact with the DNA helix, leading to changes in its structure and function. This compound has also been shown to inhibit the activity of certain enzymes, which could contribute to its biological activity.
Biochemical and physiological effects:
This compound has been shown to have various biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that this compound has antioxidant and anti-inflammatory properties, which could be beneficial for the treatment of various diseases. This compound has also been shown to have anticancer activity, and it has been suggested that it could be used as a potential chemotherapeutic agent.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 5-(4-methylbenzyl)-3-(3-methylphenyl)-1,2,4-oxadiazole in lab experiments is its high purity and stability, which allows for accurate and reproducible results. This compound is also readily available and relatively easy to synthesize, which makes it an attractive compound for research. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are numerous future directions for the research and development of 5-(4-methylbenzyl)-3-(3-methylphenyl)-1,2,4-oxadiazole. One potential direction is the synthesis of novel this compound derivatives with improved properties, such as increased solubility and biological activity. Another direction is the exploration of the potential applications of this compound in the field of nanotechnology, where it could be used as a building block for the synthesis of nanomaterials with unique properties. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of various diseases.
Conclusion:
In conclusion, this compound is a compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. The synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of this compound have been discussed in this paper. Further research is needed to fully understand the potential of this compound and its derivatives in various fields of scientific research.

Synthesis Methods

The synthesis of 5-(4-methylbenzyl)-3-(3-methylphenyl)-1,2,4-oxadiazole involves the reaction of 4-methylbenzylhydrazine and 3-methylbenzoyl chloride in the presence of a base. The reaction proceeds through the formation of an intermediate, which is then cyclized to form this compound. The yield of this compound can be improved by optimizing the reaction conditions, such as temperature, reaction time, and the amount of reagents used.

Scientific Research Applications

5-(4-methylbenzyl)-3-(3-methylphenyl)-1,2,4-oxadiazole has been extensively studied for its potential applications in various fields of scientific research. One of the major applications of this compound is in the field of organic electronics, where it has been used as a building block for the synthesis of novel materials with improved optoelectronic properties. This compound has also been studied for its potential use as a fluorescent probe for the detection of metal ions in biological systems.

properties

IUPAC Name

3-(3-methylphenyl)-5-[(4-methylphenyl)methyl]-1,2,4-oxadiazole
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H16N2O/c1-12-6-8-14(9-7-12)11-16-18-17(19-20-16)15-5-3-4-13(2)10-15/h3-10H,11H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

USAMOGQFYDZGQP-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)CC2=NC(=NO2)C3=CC=CC(=C3)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H16N2O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

264.32 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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